Cas no 499193-34-9 (Propanedioic acid, (3-methyl-2-butenyl)-2-propenyl-, monoethyl ester)

• Product Name: Propanedioic acid, (3-methyl-2-butenyl)-2-propenyl-, monoethyl ester
• CAS No: 499193-34-9
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 1552588
• Update Time: 2024-08-24

Propanedioic acid, (3-methyl-2-butenyl)-2-propenyl-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (3-methyl-2-butenyl)-2-propenyl-, monoethyl ester
• Propanedioic acid, 2-(3-methyl-2-buten-1-yl)-2-(2-propen-1-yl)-, 1-ethyl ester

• Inchi： 1S/C13H20O4/c1-5-8-13(11(14)15,9-7-10(3)4)12(16)17-6-2/h5,7H,1,6,8-9H2,2-4H3,(H,14,15)
• InChI Key： HVOYEYTYOJYBOJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C/C=C(/C)\C)(CC=C)C(O)=O

Computed Properties

• Exact Mass: 239.12837

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 336.1±30.0 °C(Predicted)
• PSA: 66.43
• pka: 2.83±0.36(Predicted)